2,3,5-Trifluoro-6-hydrazinylpyridin-4-amine

• IUPAC Name: 2,3,5-trifluoro-6-hydrazinylpyridin-4-amine
• InChI: InChI=1S/C5H5F3N4/c6-1-3(9)2(7)5(12-10)11-4(1)8/h10H2,(H3,9,11,12)
• InChI Key: NNAPOUMJOQASRU-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(C(=NC(=C1F)F)NN)F)N
• Molecular Formula: C5H5F3N4
• DSSTOX Substance ID: DTXSID30372227
• Molecular Weight: 178.12 g/mol
• CAS RN: 105252-94-6

Description

The compound "2,3,5-Trifluoro-6-hydrazinylpyridin-4-amine" falls into the category of fluorinated heterocyclic compounds, known for their unique properties and applications in various fields such as pharmaceuticals, agrochemicals, and materials science. The presence of the trifluoro group and hydrazinyl group in the pyridine ring suggests potential reactivity and utility in synthesis and applications.

Synthesis Analysis

The synthesis of fluorinated pyridine derivatives often involves nucleophilic substitution reactions, as seen in compounds like 4,5,6-trifluoropyridazin-3(2H)-one, which serves as a scaffold for generating various disubstituted and ring-fused systems through sequential nucleophilic aromatic substitution processes (Pattison et al., 2009). Such methodologies might be applicable for synthesizing "2,3,5-Trifluoro-6-hydrazinylpyridin-4-amine," where strategic substitution at specific positions on the pyridine ring can be achieved.

Molecular Structure Analysis

The molecular structure of fluorinated pyridines is characterized by the presence of electronegative fluorine atoms, which significantly influence the electronic distribution within the molecule. This effect is evident in structures like 6-amino-3-benzylmercapto-1,2,4-triazolo[3,4-f][1,2,4]triazin-8(7H)-one, showcasing extensive intermolecular hydrogen bonding and π-π stacking interactions, contributing to the stability and crystalline nature of these compounds (Hwang et al., 2006).

Chemical Reactions and Properties

Fluorinated pyridines engage in a variety of chemical reactions, including but not limited to, nucleophilic substitutions, coupling reactions, and reductive aminations, offering pathways to diverse functionalized products. An example is the synthesis of N-substituted 3-amino-4-halopyridines through protocols that might include steps like Boc-removal and reductive amination, indicative of the synthetic versatility of such compounds (Wilhelmsen et al., 2018).

Scientific Research Applications

1. Agrochemical and Pharmaceutical Industries

• Application Summary : Trifluoromethylpyridines (TFMP) and its derivatives are used in the agrochemical and pharmaceutical industries. They are used in the protection of crops from pests and also in the pharmaceutical and veterinary industries.
• Methods of Application : The major use of TFMP derivatives is in the protection of crops from pests. Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market.
• Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval.

2. Microbiome Research

• Application Summary : A differential fluorescent marking (DFM) strategy has been developed, employing three distinguishable fluorescent proteins in single and double combinations.
• Methods of Application : DFM capitalises on enhanced stability and broad applicability across diverse Proteobacteria species.
• Results or Outcomes : Through the application of flow cytometry, a diverse six-member synthetic community (SynCom) was successfully differentiated, quantified, and tracked under various complex conditions like root rhizosphere.

Safety And Hazards

Handling 2,3,5-Trifluoro-6-hydrazinylpyridin-4-amine requires safety precautions. It should be kept away from heat/sparks/open flames/hot surfaces and should not be sprayed on an open flame or other ignition source. It should be handled under inert gas and protected from moisture.